8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

• IUPAC Name: 7-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
• InChI: InChI=1S/C11H12O4/c1-13-9-6-11-10(5-8(9)7-12)14-3-2-4-15-11/h5-7H,2-4H2,1H3
• InChI Key: PANDLBCGJKSKMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1C=O)OCCCO2
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID20587944
• Molecular Weight: 208.21 g/mol
• CAS RN: 919016-99-2

Description

“8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde” is a chemical compound with the CAS Number: 919016-99-2. It has a molecular weight of 208.21 and its IUPAC name is 8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde. It is a solid at room temperature.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3, a boiling point of 336.3±37.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C. Its enthalpy of vaporization is 57.9±3.0 kJ/mol and it has a flash point of 149.6±26.5 °C. The index of refraction is 1.554 and its molar refractivity is 55.1±0.3 cm3. It has 4 H bond acceptors, 0 H bond donors, and 2 freely rotating bonds.

Scientific Research Applications

Lichen Depsidones and Organic Synthesis

• Research has identified compounds structurally related to 8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde in lichens. These compounds, such as α-acetylconstictic acid and substictic acid, are significant for understanding the chemical diversity in lichens (Elix, Gaul, James, & Purvis, 1987).

Biological Properties and Synthesis Methods

• Certain analogs of 3,4-dihydro-2H-1,5benzodioxepine, which include structures similar to 8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde, have shown interesting biological properties like bronchial dilator activity and -adrenergic stimulation. These findings are crucial for developing new therapeutics (Damez, Labrosse, Lhoste, & Sinou, 2001).

Medicinal Chemistry and Drug Synthesis

• Compounds structurally similar to 8-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde, like XH-14, have been synthesized for use in structure-activity studies due to their potential as adenosine antagonists. This is important for the development of targeted therapies in medicinal chemistry (Hutchinson, Luetjens, & Scammells, 1997).

Cancer Research and Therapeutic Development

• Research involving compounds like 3-methoxy-2,3-dihydro-5H-1,4-benzodioxepins and their interactions with drugs such as 5-fluorouracil highlights their potential in cancer treatment. These compounds have shown effects like arresting breast cancer cell growth, which is significant for therapeutic development (Saniger et al., 2003).

Conformational Analysis in Chemistry

• Studies have also focused on the conformational analysis of substituted-2,3-dihydro-1,4-benzodioxepins, providing insights into the structural behavior of these compounds. This research is essential for understanding how molecular conformation affects chemical properties and reactions (Lachapelle & St-Jacques, 1988).